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Compound of Interest

Compound Name: FR-171113

Cat. No.: B170370

FR-171113 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to preparing and handling stable stock solutions of
FR-171113.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for dissolving FR-1711137

Al: The recommended solvent for FR-171113 is dimethyl sulfoxide (DMSO).[1] It is soluble up
to 10 mM in DMSO.[1] For best practices, use anhydrous (water-free) DMSO to prevent
compound precipitation, as DMSO is hygroscopic.

Q2: What is the molecular weight of FR-1711137

A2: The molecular weight of FR-171113 is 469.73 g/mol .[1] However, it is always best to use
the batch-specific molecular weight found on the product vial or Certificate of Analysis for
precise calculations.

Q3: How should solid FR-171113 and its stock solutions be stored?

A3: Solid FR-171113 should be stored at +4°C.[1] Once a stock solution in DMSO is prepared,
it is recommended to store it in small aliquots in tightly sealed vials at -20°C for up to one

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b170370?utm_src=pdf-interest
https://www.benchchem.com/product/b170370?utm_src=pdf-body
https://www.benchchem.com/product/b170370?utm_src=pdf-body
https://www.benchchem.com/product/b170370?utm_src=pdf-body
https://www.tocris.com/products/fr-171113_3643
https://www.tocris.com/products/fr-171113_3643
https://www.benchchem.com/product/b170370?utm_src=pdf-body
https://www.benchchem.com/product/b170370?utm_src=pdf-body
https://www.tocris.com/products/fr-171113_3643
https://www.benchchem.com/product/b170370?utm_src=pdf-body
https://www.benchchem.com/product/b170370?utm_src=pdf-body
https://www.tocris.com/products/fr-171113_3643
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

month or at -80°C for longer-term storage (up to 6 months).[2] Avoid repeated freeze-thaw
cycles.[2]

Q4: My compound is precipitating when | dilute the DMSO stock solution in my aqueous buffer.
What should | do?

A4: This is a common issue known as solvent-shifting precipitation, which occurs when a
compound that is soluble in an organic solvent like DMSO is introduced into an aqueous
environment where it is less soluble.[3][4] To mitigate this, add the DMSO stock solution
dropwise to the vigorously stirring or vortexing aqueous buffer.[4][5] This "reverse dilution”
technique helps to ensure rapid dispersal of the compound. Also, ensure the final DMSO
concentration in your working solution is as low as possible, typically below 0.5%, to avoid
cellular toxicity.[3]

Quantitative Data Summary

Parameter Value Source(s)
Molecular Weight 469.73 g/mol [1][6]
Solubility in DMSO Up to 10 mM (4.7 mg/mL) [1]

Purity =>98% (HPLC) [1]

Storage (Solid) +4°C [1]

Storage (DMSO Stock) -20°C (short-term) or -80°C 2]

(long-term)

Experimental Protocol: Preparing a 10 mM Stock
Solution of FR-171113 in DMSO

This protocol details the steps to prepare a 10 mM stock solution of FR-171113.
Materials:
e FR-171113 (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and tips

Vortex mixer

Optional: Bath sonicator
Procedure:

o Preparation: Before opening the vial, centrifuge it briefly to ensure all the solid compound is
at the bottom. Allow the vial of FR-171113 and the anhydrous DMSO to equilibrate to room
temperature.

» Mass Calculation: To prepare a 10 mM stock solution, you will need to dissolve 4.697 mg of
FR-171113 in 1 mL of DMSO. Adjust the mass and volume as needed for your experimental
requirements. Use a molarity calculator for convenience.

 Dissolution:
o Carefully weigh the desired amount of FR-171113 and add it to a sterile vial.
o Add the calculated volume of anhydrous DMSO to the vial.
o Tightly cap the vial and vortex thoroughly for 1-2 minutes to aid dissolution.
o Troubleshooting Dissolution: If the compound does not fully dissolve, you can:
o Gently warm the solution: Place the vial in a 37°C water bath for 5-10 minutes.
o Sonicate the solution: Place the vial in a bath sonicator for 5-10 minutes.

o Note: One user has reported that achieving a 10 mM concentration can be difficult, with ~7
mM being more readily soluble.[1] If you encounter persistent solubility issues, preparing a
slightly lower concentration stock solution is recommended.

» Aliquoting and Storage:
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o Once the FR-171113 is fully dissolved, dispense the stock solution into smaller, single-use
aliquots in tightly sealed, sterile vials.

o Label the aliquots clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C for short-term use (up to one month) or at -80°C for long-term
storage.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Solid FR-171113 will not
dissolve in DMSO at 10 mM.

The solubility limit may have
been reached. Some batches
may have slightly different

solubility characteristics.

1. Try gentle warming (37°C)
or bath sonication to aid
dissolution. 2. If precipitation
persists, prepare a slightly
lower concentration stock

solution (e.g., 7 mM or 5 mM).

[1]

The DMSO stock solution
appears cloudy or has

particulates.

The DMSO may have
absorbed water, or the
compound may not be fully

dissolved.

1. Ensure you are using
anhydrous DMSO and that it
has been stored properly. 2.
Repeat the dissolution steps
(vortexing, warming,
sonication). 3. If cloudiness
persists, filter the solution
through a 0.2 pm syringe filter
compatible with DMSO.

Precipitation occurs when
diluting the stock solution into

an aqueous buffer.

This is likely due to the poor
agueous solubility of FR-
171113 (solvent-shifting).

1. Use the "reverse dilution”
method: add the DMSO stock
dropwise to the full volume of
the stirring aqueous buffer.[3]
[5] 2. Ensure the final
concentration of DMSO in your
working solution is low (ideally
<0.5%) to minimize toxicity and
solubility issues.[3] 3. Prepare
working solutions fresh and

use them immediately.

Visualizations
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Experimental Workflow: Preparing FR-171113 Stock Solution

1. Preparation
Equilibrate FR-171113 and
anhydrous DMSO to room temperature.
Centrifuge vial briefly.

:

2. Calculation
Determine mass of FR-171113
and volume of DMSO needed
for desired concentration (e.g., 10 mM).

:

3. Dissolution
Add DMSO to FR-171113.
Vortex thoroughly for 1-2 minutes.

Re-attempt

4. Troubleshooting
(If needed)
Gently warm to 37°C or sonicate
to aid dissolution.

Fully Dissolved

Fully Djssolved

Y

5. Aliquoting
Dispense into single-use aliquots
in tightly sealed vials.

6. Storage

Store at -20°C (short-term)
or -80°C (long-term).

Click to download full resolution via product page

Caption: Workflow for preparing a stable FR-171113 stock solution.
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Mechanism of Action: FR-171113 as a PAR1 Antagonist

FR-171113
(Antagonist)

Competitively Binds /Binds & Cleaves

Cell Me#urane
PAR1 Receptor

\

Receptor Cleavage

Binding & Inhibition & Activation

Downstream Signaling
(e.g., Platelet Aggregation)

Click to download full resolution via product page

Caption: FR-171113 competitively inhibits PAR1 activation by thrombin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare a stable stock solution of FR-171113].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170370#how-to-prepare-a-stable-stock-solution-of-fr-
171113]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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